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Compound of Interest

Compound Name: N-Acetylglycine-d2

Cat. No.: B12376761 Get Quote

For researchers, scientists, and professionals in drug development, the availability of high-

purity, isotopically labeled compounds is critical for a wide range of applications, from metabolic

research to pharmacokinetic studies. This in-depth technical guide provides a comprehensive

overview of the commercial sources, synthesis, purification, and quality control of high-purity N-
Acetylglycine-d2.

Commercial Availability and Specifications
Several reputable suppliers offer high-purity N-Acetylglycine-d2 and its more heavily

deuterated analogue, N-Acetylglycine-d5. While specific product details can vary between

batches, the following tables summarize the typical specifications available from leading

commercial sources. Researchers are advised to request lot-specific Certificates of Analysis for

the most accurate and up-to-date information.

Table 1: Commercial Supplier Specifications for Deuterated N-Acetylglycine
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Supplier Product Name
Catalog
Number

Chemical
Purity

Isotopic
Enrichment
(Atom % D)

MedChemExpres

s

N-Acetylglycine-

d2
HY-Y0069S1 ≥98%

Not specified on

datasheet

MedChemExpres

s

N-Acetylglycine-

d5
HY-Y0069S 99.0%

Not specified on

datasheet

LGC Standards
N-Acetyl-d3-

glycine-2,2-d2
CDN-D-6998 min 98% 98 atom % D

Cambridge

Isotope

Laboratories, Inc.

Glycine, N-acetyl

(2-¹³C, 99%)
CLM-3777-1 Not specified 99% (for ¹³C)

Note: Data for N-Acetylglycine-d2 from some suppliers was not readily available on public

datasheets. It is strongly recommended to contact the suppliers directly for the most current

specifications.

Synthesis and Purification of N-Acetylglycine-d2
The synthesis of N-Acetylglycine-d2 typically involves the acetylation of Glycine-d2. A general

and robust method, adapted from standard organic synthesis protocols, is outlined below.

Synthesis of N-Acetylglycine-d2
A common route to synthesize N-Acetylglycine is through the reaction of glycine with acetic

anhydride in an aqueous solution[1]. For the deuterated analogue, Glycine-d2 would be used

as the starting material. To achieve deuteration on the acetyl group as well, acetic anhydride-d6

can be employed.

Experimental Protocol: Synthesis of N-Acetylglycine-d2

Dissolution of Glycine-d2: In a suitable reaction vessel equipped with a magnetic stirrer,

dissolve Glycine-d2 (1.0 equivalent) in deuterium oxide (D₂O).
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Addition of Acetic Anhydride: While stirring vigorously, add acetic anhydride (or acetic

anhydride-d6 for full deuteration of the acetyl group) (2.0 equivalents) to the solution in a

single portion. The reaction is exothermic and will generate heat.

Reaction: Continue to stir the reaction mixture vigorously for 20-30 minutes. N-
Acetylglycine-d2 may begin to crystallize out of the solution during this time.

Crystallization: Cool the reaction mixture in an ice bath or refrigerator to facilitate complete

crystallization of the product.

Isolation: Collect the crystalline product by vacuum filtration using a Büchner funnel.

Washing: Wash the collected crystals with a small amount of ice-cold deuterium oxide to

remove any unreacted starting materials and byproducts.

Drying: Dry the purified N-Acetylglycine-d2 in a vacuum oven at 50-60°C to a constant

weight.

Purification of N-Acetylglycine-d2
Recrystallization is a highly effective method for purifying N-Acetylglycine-d2 to achieve high

chemical purity.

Experimental Protocol: Recrystallization of N-Acetylglycine-d2

Dissolution: Dissolve the crude N-Acetylglycine-d2 in a minimal amount of boiling

deuterium oxide.

Decolorization (Optional): If the solution is colored, a small amount of activated charcoal can

be added, and the solution can be boiled for a few minutes. The charcoal is then removed by

hot filtration.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature, and then

place it in an ice bath to induce crystallization.

Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small

amount of cold deuterium oxide, and dry under vacuum.
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Quality Control and Analytical Methods
Ensuring the high purity and isotopic enrichment of N-Acetylglycine-d2 is paramount for its

use in sensitive research applications. A combination of Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS) is typically employed for comprehensive quality

control.

Determination of Isotopic Enrichment and Structure by
NMR Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structure of the synthesized molecule

and for determining the level and position of isotopic labeling.

Experimental Protocol: NMR Analysis of N-Acetylglycine-d2

Sample Preparation: Accurately weigh and dissolve a sample of N-Acetylglycine-d2 in a

suitable deuterated solvent (e.g., DMSO-d6 or D₂O).

¹H NMR Acquisition: Acquire a proton NMR spectrum. The absence or significant reduction

of the signal corresponding to the methylene protons of the glycine backbone will confirm

successful deuteration at this position. The integration of any residual proton signals relative

to a known internal standard can be used to quantify the isotopic enrichment.

²H NMR Acquisition: Acquire a deuterium NMR spectrum to directly observe the deuterium

signal and confirm its presence at the expected chemical shift.

¹³C NMR Acquisition: Acquire a carbon-13 NMR spectrum to confirm the carbon skeleton of

the molecule.

Determination of Chemical Purity by LC-MS
Liquid Chromatography-Mass Spectrometry (LC-MS) is a highly sensitive technique used to

determine the chemical purity of the compound and to identify any potential impurities.

Experimental Protocol: LC-MS Analysis of N-Acetylglycine-d2
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Sample Preparation: Prepare a dilute solution of N-Acetylglycine-d2 in a suitable solvent,

such as a mixture of water and acetonitrile.

Chromatographic Separation: Inject the sample onto a suitable HPLC column (e.g., a C18

reversed-phase column). Use a gradient elution with a mobile phase consisting of water with

a small amount of formic acid (for improved ionization) and acetonitrile.

Mass Spectrometric Detection: Analyze the eluent using a mass spectrometer operating in

either positive or negative ion mode. Monitor for the molecular ion of N-Acetylglycine-d2
(e.g., [M+H]⁺ or [M-H]⁻) and any potential impurities.

Purity Calculation: The chemical purity is determined by integrating the peak area of N-
Acetylglycine-d2 and comparing it to the total area of all detected peaks in the

chromatogram.

Visualizing the Workflow
The following diagrams, generated using the DOT language, illustrate the key processes

involved in the synthesis, purification, and quality control of high-purity N-Acetylglycine-d2.
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Caption: Synthesis workflow for N-Acetylglycine-d2.
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Caption: Purification workflow for N-Acetylglycine-d2.
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Caption: Quality control workflow for N-Acetylglycine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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